Cas no 26975-85-9 (4H-Imidazol-4-one,3,5-dihydro-2-(methylphenylamino)-5,5-diphenyl-)

4H-Imidazol-4-one,3,5-dihydro-2-(methylphenylamino)-5,5-diphenyl- structure
26975-85-9 structure
Product Name:4H-Imidazol-4-one,3,5-dihydro-2-(methylphenylamino)-5,5-diphenyl-
CAS No:26975-85-9
MF:C22H19N3O
MW:341.405764818192
CID:278463
PubChem ID:233621
Update Time:2025-04-19

4H-Imidazol-4-one,3,5-dihydro-2-(methylphenylamino)-5,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazol-4-one,3,5-dihydro-2-(methylphenylamino)-5,5-diphenyl-
    • 2-(N-methylanilino)-4,4-diphenyl-1H-imidazol-5-one
    • 2-(N-methyl-anilino)-5,5-diphenyl-1,5-dihydro-imidazol-4-one
    • 2-[methyl(phenyl)amino]-5,5-diphenyl-3,5-dihydro-4h-imidazol-4-one
    • AC1L5QFR
    • AC1Q6LTY
    • AG-K-23934
    • AR-1D7153
    • CTK4F8848
    • NSC32461
    • DTXSID20283611
    • 2-(Methyl(phenyl)amino)-4,4-diphenyl-1H-imidazol-5(4H)-one
    • 26975-85-9
    • NSC-32461
    • Inchi: 1S/C22H19N3O/c1-25(19-15-9-4-10-16-19)21-23-20(26)22(24-21,17-11-5-2-6-12-17)18-13-7-3-8-14-18/h2-16H,1H3,(H,23,24,26)
    • InChI Key: HWRAWHUGKNZBHK-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)N=C(N(C)C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 341.15297
  • Monoisotopic Mass: 341.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 44.7
  • LogP: 3.31680
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